Cas no 249553-28-4 (4-Pyridinecarbothioamide, 2-[[(4-fluorophenyl)methyl]thio]-)

• Product Name: 4-Pyridinecarbothioamide, 2-[[(4-fluorophenyl)methyl]thio]-
• CAS No: 249553-28-4
• MF: C₁₃H₁₁FN₂S₂
• MW: 278.368243455887
• CID: 3920254
• Update Time: 2025-04-03

4-Pyridinecarbothioamide, 2-[[(4-fluorophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarbothioamide, 2-[[(4-fluorophenyl)methyl]thio]-

• Inchi： 1S/C13H11FN2S2/c14-11-3-1-9(2-4-11)8-18-12-7-10(13(15)17)5-6-16-12/h1-7H,8H2,(H2,15,17)
• InChI Key： UNQWPRHCELQNPM-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=C(F)C=C2)=NC=CC(C(N)=S)=C1

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 455.6±55.0 °C(Predicted)
• pka: 11.88±0.29(Predicted)